Cas no 80357-42-2 (N,1-bis(2-chlorophenyl)-2,6-dimethyl-4-oxo-1,4-dihydropyridine-3-carboxamide hydrochloride)

N,1-bis(2-chlorophenyl)-2,6-dimethyl-4-oxo-1,4-dihydropyridine-3-carboxamide hydrochloride structure
80357-42-2 structure
Product name:N,1-bis(2-chlorophenyl)-2,6-dimethyl-4-oxo-1,4-dihydropyridine-3-carboxamide hydrochloride
CAS No:80357-42-2
MF:C20H17Cl3N2O2
MW:423.7202
CID:1801070
PubChem ID:3062173

N,1-bis(2-chlorophenyl)-2,6-dimethyl-4-oxo-1,4-dihydropyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N,1-bis(2-chlorophenyl)-2,6-dimethyl-4-oxo-1,4-dihydropyridine-3-carboxamide hydrochloride
    • N,1-bis(2-chlorophenyl)-2,6-dimethyl-4-oxopyridine-3-carboxamide,hydrochloride
    • Nicotinamide, 1,4-dihydro-N,1-bis(o-chlorophenyl)-2,6-dimethyl-4-oxo-, monohydrochloride
    • 1,4-Dihydro-N,1-bis(o-chlorophenyl)-2,6-dimethyl-4-oxonicotinamide monohydrochloride
    • DTXSID80230267
    • 1,4-Dihydro-2,6-dimethyl-N,1-bis(o-chlorophenyl)-4-oxo-3-pyridinecarboxamide hydrochloride
    • 80357-42-2
    • Inchi: InChI=1S/C20H16Cl2N2O2.ClH/c1-12-11-18(25)19(20(26)23-16-9-5-3-7-14(16)21)13(2)24(12)17-10-6-4-8-15(17)22;/h3-11H,1-2H3,(H,23,26);1H
    • InChI Key: COVGSUXVOKAPSC-UHFFFAOYSA-N
    • SMILES: CC1=CC(=O)C(=C(N1C2=CC=CC=C2Cl)C)C(=O)NC3=CC=CC=C3Cl.Cl

Computed Properties

  • Exact Mass: 422.035561g/mol
  • Monoisotopic Mass: 422.035561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 644
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4Ų

N,1-bis(2-chlorophenyl)-2,6-dimethyl-4-oxo-1,4-dihydropyridine-3-carboxamide hydrochloride Related Literature

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